4-sec-butoxy-N-(2-thienylmethyl)benzamide

• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 4-butan-2-yloxy-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H19NO2S/c1-3-12(2)19-14-8-6-13(7-9-14)16(18)17-11-15-5-4-10-20-15/h4-10,12H,3,11H2,1-2H3,(H,17,18)
• InChI Key: XCVZGTYPAKWPCC-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)NCC2=CC=CS2

Description

4-sec-butoxy-N-(2-thienylmethyl)benzamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TBX or Tryptanthrin derivative TBX, and it is a synthetic compound that has been developed through the modification of the natural product tryptanthrin.

Mechanism of Action

The mechanism of action of TBX is not fully understood, but studies have shown that it works by inhibiting various signaling pathways that are involved in cancer cell growth and inflammation. TBX has been found to inhibit the NF-κB pathway, which is a key pathway involved in inflammation and cancer cell growth. TBX has also been found to inhibit the STAT3 pathway, which is another key pathway involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
TBX has been found to have various biochemical and physiological effects. Studies have shown that TBX can induce apoptosis, which is a process of programmed cell death that is essential for the removal of damaged cells from the body. TBX has also been found to inhibit cell proliferation, which is the process by which cells divide and grow. In addition, TBX has been found to modulate the immune system, which is the body's defense mechanism against infections and diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TBX in lab experiments is its potent anti-cancer properties, which make it a potential candidate for the development of new cancer treatments. Another advantage is its anti-inflammatory and anti-microbial properties, which make it a potential candidate for the treatment of inflammatory diseases and infections. However, one limitation of using TBX in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on TBX. One direction is to further investigate its mechanism of action, which is not fully understood. Another direction is to develop new derivatives of TBX that have improved solubility and bioavailability. Additionally, future research could focus on the development of new cancer treatments and anti-inflammatory agents based on TBX and its derivatives.
Conclusion:
In conclusion, 4-sec-butoxy-N-(2-thienylmethyl)benzamide is a synthetic compound that has potential applications in various fields of scientific research. Its potent anti-cancer, anti-inflammatory, and anti-microbial properties make it a potential candidate for the development of new cancer treatments and anti-inflammatory agents. Further research is needed to fully understand its mechanism of action and to develop new derivatives with improved solubility and bioavailability.

Synthesis Methods

The synthesis of TBX involves the modification of tryptanthrin, which is a natural product found in various plants. The modification process involves the addition of a butoxy group and a thienylmethyl group to the benzamide ring of tryptanthrin. This modification process is carried out through a series of chemical reactions, including esterification, bromination, and substitution reactions. The final product is obtained through purification and isolation processes.

Scientific Research Applications

TBX has been found to have potential applications in various fields of scientific research. One of the main areas of research is in the field of cancer treatment. Studies have shown that TBX has potent anti-cancer properties and can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia. TBX has also been found to have anti-inflammatory and anti-microbial properties, making it a potential candidate for the treatment of inflammatory diseases and infections.